Cas no 21169-71-1 (1,2-oxazole-5-carboxylic acid)

• Product Name: 1,2-oxazole-5-carboxylic acid
• CAS No: 21169-71-1
• MF: C₄H₃NO₃
• MW: 113.071521043777
• MDL: MFCD00156151
• CID: 51732
• PubChem ID: 2060599
• Update Time: 2025-04-18

1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Isoxazole-5-carboxylic acid
• 1,2-oxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic Acid
• 5-Carboxy-1,2-oxazole
• 5-Carboxyisoxazole
• 5-isoxazolylcarboxylic acid
• F2158-0308
• Isoxazol-5-carbonsaeure
• isoxazol-5-carboxylic acid
• ISOXAZOLE-5-CARBOXYLICACID
• PubChem8643
• isoxazole-5-carboxylic
• isoxazole 5-carboxylic acid
• KSC207S2H
• MIIQJAUWHSUTIT-UHFFFAOYSA-N
• TE6090
• EBD511265
• EN300-06774
• SCHEMBL112293
• A815182
• 21169-71-1
• MFCD00156151
• isoxazole-5-carbonyl chloride;Isoxazole-5-carboxylic Acid
• FT-0627541
• SY018290
• Z56943419
• CS-W000637
• W-200213
• AM20090179
• Isoxazole-5-carboxylic acid, 97%
• GEO-01628
• AKOS001042457
• DTXSID70366185
• PS-5358
• DB-011149
• BBL100210
• STL553782

• MDL： MFCD00156151
• Inchi： 1S/C4H3NO3/c6-4(7)3-1-2-5-8-3/h1-2H,(H,6,7)
• InChI Key： MIIQJAUWHSUTIT-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=N1

Computed Properties

• Exact Mass: 113.01100
• Monoisotopic Mass: 113.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: White powder2. density (g/ml, 25/4 ℃)
• Density: 1.5808 (rough estimate)
• Melting Point: 144-148 °C (lit.)
• Boiling Point: 321.2°C at 760 mmHg
• Flash Point: 148.1℃
• Refractive Index: 1.4543 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 63.33000
• LogP: 0.37280
• Sensitiveness: Moisture Sensitive

1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25-S25-S24
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles